Cas no 78846-40-9 (3-chloro-2-nitrobenzene-1-sulfonyl chloride)
3-Chloro-2-nitrobenzene-1-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its reactive sulfonyl chloride moiety facilitates efficient transformations in the preparation of sulfonamides, sulfonate esters, and other derivatives. The presence of both chloro and nitro substituents on the benzene ring enhances its electrophilic character, making it useful in selective functionalization reactions. This compound is valued for its stability under controlled conditions and its compatibility with a range of nucleophiles. It serves as a key intermediate in pharmaceutical and agrochemical research, enabling the development of biologically active compounds with precise structural modifications.
78846-40-9 structure
Product Name:3-chloro-2-nitrobenzene-1-sulfonyl chloride
CAS No:78846-40-9
MF:C6H3Cl2NO4S
MW:256.063318490982
MDL:MFCD18393722
CID:2197150
PubChem ID:20069308
Update Time:2025-05-28
3-chloro-2-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 3-chloro-2-nitro-
- Chlornitrobenzolsulfochlorid
- 3-chloro-2-nitrobenzenesulfonyl chloride
- SY250690
- 3-chloro-2-nitrobenzene-1-sulfonyl chloride
-
- MDL: MFCD18393722
- Inchi: 1S/C6H3Cl2NO4S/c7-4-2-1-3-5(14(8,12)13)6(4)9(10)11/h1-3H
- InChI Key: ADOXIPNKUNIZFV-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C(C=1[N+](=O)[O-])Cl)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 320
- Topological Polar Surface Area: 88.3
3-chloro-2-nitrobenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY250690-1g |
3-Chloro-2-nitrobenzenesulfonyl Chloride |
78846-40-9 | ≥95% | 1g |
¥3800.00 | 2025-04-12 | |
| eNovation Chemicals LLC | D779401-1g |
3-Chloro-2-nitrobenzenesulfonyl Chloride |
78846-40-9 | 95% | 1g |
$495 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593996-1g |
3-Chloro-2-nitrobenzenesulfonyl chloride |
78846-40-9 | 98% | 1g |
¥4940.00 | 2024-07-28 | |
| Enamine | EN300-278314-0.05g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 0.05g |
$139.0 | 2025-03-19 | |
| Enamine | EN300-278314-0.1g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 0.1g |
$207.0 | 2025-03-19 | |
| Enamine | EN300-278314-0.25g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 0.25g |
$295.0 | 2025-03-19 | |
| Enamine | EN300-278314-0.5g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 0.5g |
$465.0 | 2025-03-19 | |
| Enamine | EN300-278314-1.0g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 1.0g |
$596.0 | 2025-03-19 | |
| Enamine | EN300-278314-2.5g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 2.5g |
$1253.0 | 2025-03-19 | |
| Enamine | EN300-278314-5.0g |
3-chloro-2-nitrobenzene-1-sulfonyl chloride |
78846-40-9 | 95.0% | 5.0g |
$2476.0 | 2025-03-19 |
3-chloro-2-nitrobenzene-1-sulfonyl chloride Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
78846-40-9 (3-chloro-2-nitrobenzene-1-sulfonyl chloride) Related Products
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